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Compound of Interest

Ethyl 4-(4-butylphenyl)-4-
Compound Name:
oxobutanoate

Cat. No.: B055438

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 115199-55-8

This technical guide provides a comprehensive overview of Ethyl 4-(4-butylphenyl)-4-
oxobutanoate, a ketoester of interest in synthetic and medicinal chemistry. This document
details its chemical and physical properties, outlines a probable synthetic pathway, and
provides a framework for its experimental application, addressing the core requirements of
researchers in the field.

Compound Data Presentation

A summary of the key quantitative data for Ethyl 4-(4-butylphenyl)-4-oxobutanoate is
presented in the table below for easy reference and comparison.
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Property Value Source
CAS Number 115199-55-8 [11[2][3][41[5]
Molecular Formula C16H2203 [5]1[6]
Molecular Weight 262.34 g/mol [5][6]

Boiling Point 385.4 °C at 760 mmHg [5]

Density 1.023 g/cm3 [5]

Purity Typically 297% [5]

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of Ethyl 4-(4-butylphenyl)-4-
oxobutanoate is not readily available in the public domain, a highly probable and widely
applicable synthetic route involves a two-step process: Friedel-Crafts acylation followed by
esterification. The following protocol is a generalized procedure based on the synthesis of
similar y-ketoacids and their subsequent esterification.[7]

Step 1: Synthesis of 4-(4-butylphenyl)-4-oxobutanoic acid via Friedel-Crafts Acylation

This step involves the reaction of butylbenzene with succinic anhydride in the presence of a
Lewis acid catalyst, such as aluminum chloride (AICl3).

e Materials:

o Butylbenzene

[¢]

Succinic anhydride

o

Anhydrous aluminum chloride (AICI3)

o

Anhydrous dichloromethane (DCM) or another suitable inert solvent

[¢]

Concentrated hydrochloric acid (HCI)

o Ice
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o Sodium sulfate (Na2S0a)

e Procedure:

o To a stirred suspension of anhydrous aluminum chloride in anhydrous dichloromethane,
cooled in an ice bath, add succinic anhydride portion-wise.

o Slowly add butylbenzene to the cooled mixture.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours. The progress of the reaction can be monitored by Thin Layer
Chromatography (TLC).

o Upon completion, the reaction mixture is carefully poured onto a mixture of crushed ice
and concentrated hydrochloric acid to decompose the aluminum chloride complex.

o The organic layer is separated, and the aqueous layer is extracted with dichloromethane.

o The combined organic layers are washed with water and brine, dried over anhydrous
sodium sulfate, and the solvent is removed under reduced pressure to yield the crude 4-
(4-butylphenyl)-4-oxobutanoic acid.

o The crude product can be purified by recrystallization from a suitable solvent system.
Step 2: Esterification of 4-(4-butylphenyl)-4-oxobutanoic acid
The carboxylic acid obtained in the first step is then esterified to yield the final product.
o Materials:

o 4-(4-butylphenyl)-4-oxobutanoic acid

o

Anhydrous ethanol

[¢]

A catalytic amount of a strong acid (e.g., concentrated sulfuric acid)

[¢]

Anhydrous sodium bicarbonate or sodium carbonate

[e]

Anhydrous magnesium sulfate (MgSQOa)
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e Procedure:

o A solution of 4-(4-butylphenyl)-4-oxobutanoic acid in an excess of anhydrous ethanol is
prepared.

o A catalytic amount of concentrated sulfuric acid is carefully added.

o The mixture is heated under reflux for several hours. The reaction can be monitored by
TLC.

o After the reaction is complete, the excess ethanol is removed under reduced pressure.

o The residue is dissolved in a suitable organic solvent (e.g., diethyl ether or ethyl acetate)
and washed with a saturated solution of sodium bicarbonate to neutralize the acid catalyst,
followed by washing with water and brine.

o The organic layer is dried over anhydrous magnesium sulfate, and the solvent is
evaporated to give the crude Ethyl 4-(4-butylphenyl)-4-oxobutanoate.

o The final product can be purified by vacuum distillation or column chromatography.
Mandatory Visualizations
Logical Workflow for the Synthesis of Ethyl 4-(4-butylphenyl)-4-oxobutanoate

The following diagram illustrates the logical workflow of the proposed two-step synthesis.
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Caption: Proposed two-step synthesis of Ethyl 4-(4-butylphenyl)-4-oxobutanoate.

Signaling Pathways and Biological Activity

Currently, there is a lack of publicly available scientific literature detailing the specific biological
activity or the involvement of Ethyl 4-(4-butylphenyl)-4-oxobutanoate in any signaling
pathways. However, the general class of y-ketoesters and related structures are known to be of
interest in medicinal chemistry. For instance, some arylbutanoate derivatives have been
investigated for their potential as enzyme inhibitors, such as Src kinase inhibitors.[8] Given its
structure, it is plausible that this compound could serve as a scaffold or intermediate in the
synthesis of more complex molecules with potential therapeutic applications.[9]

Further research is required to elucidate the biological role, if any, of Ethyl 4-(4-
butylphenyl)-4-oxobutanoate. Researchers and drug development professionals are
encouraged to consider this compound as a building block for creating novel chemical entities
for screening in various biological assays.

Experimental Workflow for Biological Screening

The following diagram outlines a general workflow for the initial biological screening of a novel
compound like Ethyl 4-(4-butylphenyl)-4-oxobutanoate.
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Caption: General workflow for initial biological screening of a novel compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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